Cas no 361480-25-3 (2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline)
361480-25-3 structure
Product Name:2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline
CAS No:361480-25-3
MF:C30H22BrClN4
MW:553.879484653473
CID:5822436
PubChem ID:4348251
Update Time:2023-11-21
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(4-bromophenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-6-chloro-4-phenylquinazoline
- Quinazoline, 2-[3-(4-bromophenyl)-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazol-1-yl]-6-chloro-4-phenyl-
- SR-01000444280
- AKOS024600110
- 2-[5-(4-bromophenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-6-chloro-4-phenylquinazoline
- F0805-0118
- SR-01000444280-1
- 361480-25-3
- 2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline
-
- Inchi: 1S/C30H22BrClN4/c1-19-7-9-21(10-8-19)28-18-27(20-11-13-23(31)14-12-20)35-36(28)30-33-26-16-15-24(32)17-25(26)29(34-30)22-5-3-2-4-6-22/h2-17,28H,18H2,1H3
- InChI Key: IJUJFIQZUCPWPU-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C2=CC=C(C)C=C2)CC(C2=CC=C(Br)C=C2)=N1
Computed Properties
- Exact Mass: 552.07164g/mol
- Monoisotopic Mass: 552.07164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 41.4Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 693.7±65.0 °C(Predicted)
- pka: 4.09±0.59(Predicted)
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0805-0118-2μmol |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-5μmol |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-10μmol |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-20μmol |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-1mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-2mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-3mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-4mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-5mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0118-10mg |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline |
361480-25-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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